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Cat. No.: B10862286

Get Quote

Executive Summary
N-0426 hydrochloride (Chemical Name: 6-(Methyl-prop-2-ynyl-amino)-5,6,7,8-tetrahydro-

naphthalen-1-ol hydrochloride) is a synthetic 2-aminotetralin derivative. It is structurally

analogous to the clinically utilized dopamine agonist Rotigotine (N-0437), distinguished by the

substitution of a propargyl group (prop-2-ynyl) in place of the thienylethyl group found in

Rotigotine.

This structural modification confers a unique dual-action profile:

Potent Agonism: High-affinity binding to D2-like receptors (D2, D3).

Enzyme Inhibition: The N-propargyl moiety provides inhibitory activity against Monoamine

Oxidase (MAO), similar to the mechanism seen in selegiline.

This guide outlines the binding affinity profile, selectivity ratios, and the rigorous experimental

protocols required to validate these parameters.
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The binding affinity of N-0426 is dictated by its 5-hydroxy-2-aminotetralin (5-OH-AT) core, a

"privileged scaffold" for dopamine receptors.

Core Scaffold: The 5-OH-AT moiety mimics the catechol structure of dopamine, locking it into

a semi-rigid conformation that optimally fits the orthosteric binding pocket of the D2 receptor.

N-Substituents:

Methyl group: Enhances lipophilicity and blood-brain barrier (BBB) penetration.

Propargyl group: Critical for secondary pharmacology. While alkyl groups (propyl) optimize

D2 affinity, the propargyl group maintains D2 affinity while introducing irreversible MAO

inhibitory potential via covalent adduct formation with the flavin cofactor.

Binding Affinity Profile (D1 / D2 / D3)
The following data summarizes the consensus binding profile for N-substituted 5-OH-

aminotetralins (N-0426 class). N-0426 exhibits a "D2-like" selectivity profile.[1][2]

Quantitative Binding Summary
Receptor
Subtype

Ligand Class
Affinity (

)

Selectivity
Ratio (vs D2)

Functional
Outcome

Dopamine D2 High Affinity < 10 nM 1.0 (Reference)

Full/Partial

Agonist (

coupled)

Dopamine D3 High Affinity < 5 nM

~0.5 - 1.0

(Equipotent or

D3-preferring)

Agonist

Dopamine D1 Low Affinity > 1,000 nM > 100-fold
Inactive /

Negligible

Interpretation:
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D2/D3 Selectivity: Like most aminotetralins, N-0426 does not discriminate strongly between

D2 and D3 receptors. The

values are typically in the low nanomolar range (1–10 nM), making it a potent activator of
autoreceptors and postsynaptic receptors.

D1 Discrimination: The compound exhibits >100-fold selectivity for D2 over D1, a critical

feature for avoiding D1-mediated dyskinesias in Parkinson's models.

Signal Transduction Pathways
N-0426 binding initiates distinct signaling cascades depending on the receptor subtype. The

diagram below illustrates the divergent pathways for D1 (inactive) vs. D2/D3 (active).
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Click to download full resolution via product page

Figure 1: Differential signaling activation by N-0426. Note the potent inhibition of Adenylyl

Cyclase via the D2-Gi axis.
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To replicate the binding profile of N-0426, researchers must utilize Radioligand Competition

Binding Assays. The following protocol ensures data integrity and reproducibility.

A. Membrane Preparation
Tissue Source: Rat striatum (rich in D1/D2) or CHO cells stably expressing human D2/D3

receptors.

Buffer: 50 mM Tris-HCl (pH 7.4) containing 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM

MgCl2.

Integrity Check: Freshly harvested membranes must be stored at -80°C. Avoid repeated

freeze-thaw cycles to preserve receptor conformation.

B. Competition Binding Workflow
Objective: Determine the Inhibition Constant (

) of N-0426 by displacing a known radioligand.

D2 Receptor Assay:

Radioligand: [3H]-Raclopride (0.5 - 2.0 nM) or [3H]-Spiperone.

Non-Specific Binding (NSB): Define using 10 µM (+)-Butaclamol or Haloperidol.

Incubation: 60 minutes at 25°C to reach equilibrium.

D1 Receptor Assay:

Radioligand: [3H]-SCH23390 (0.2 nM).

NSB: Define using 1 µM SCH23390.

Incubation: 60 minutes at 37°C.

C. Data Analysis (The Math)
Raw CPM (Counts Per Minute) data must be converted to % Specific Binding. The
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is determined via non-linear regression, and

is calculated using the Cheng-Prusoff Equation:

[L]: Concentration of radioligand used.

: Dissociation constant of the radioligand (experimentally determined via Saturation Binding).

D. Experimental Workflow Diagram
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Figure 2: Step-by-step workflow for determining N-0426 binding affinity.
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The unique value of N-0426 lies in its propargyl moiety.

Parkinson's Disease Strategy:

D2 Agonism: Directly stimulates post-synaptic receptors to restore motor control.

MAO Inhibition: The propargyl group can irreversibly inhibit MAO-B, preventing the

breakdown of residual dopamine. This "dual-hit" mechanism theoretically provides

superior efficacy to pure agonists.

Neuroprotection: Propargylamines (like Rasagiline) have demonstrated anti-apoptotic

properties in neuronal cultures, suggesting N-0426 may offer neuroprotective benefits

beyond symptom management.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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